Cas no 132210-48-1 (elgnica dimer B)

• Product Name: elgnica dimer B
• CAS No: 132210-48-1
• MF: C₃₆H₃₀O₁₄
• MW: 686.615011692047
• CID: 2056234
• PubChem ID: 162907998
• Update Time: 2025-11-02

elgnica dimer B Chemical and Physical Properties

Names and Identifiers

• elgnica dimer B
• EX-A6192
• Elgonica dimer A
• 132210-48-1
• BDBM50292380
• CHEMBL449188
• 10''-D-glucopyranosyl-1,8,1'',8''-tetrahydroxy-3,3''-bis(hydroxymethyl)[7,10''-bianthracene]-9,10,9''-trione A
• FS-8511

• Inchi： 1S/C36H30O14/c37-10-13-6-16-24(21(41)8-13)31(46)25-15(28(16)43)4-5-18(29(25)44)36(35-34(49)33(48)30(45)23(12-39)50-35)17-2-1-3-20(40)26(17)32(47)27-19(36)7-14(11-38)9-22(27)42/h1-9,23,30,33-35,37-42,44-45,48-49H,10-12H2
• InChI Key： KDDWZKWJBCZABZ-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(C2(C3C(=C(C=C(C=3)CO)O)C(=O)C3C2=CC=CC=3O)C2C(O)=C3C(C(C4C(C3=O)=C(O)C=C(CO)C=4)=O)=CC=2)O1

Computed Properties

• Exact Mass: 686.16355563g/mol
• Monoisotopic Mass: 686.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.691
• Topological Polar Surface Area: 263Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on elgnica dimer B

Exploring the Unique Properties and Applications of Elgnica Dimer B (CAS No. 132210-48-1)

In the realm of specialty chemicals, Elgnica Dimer B (CAS No. 132210-48-1) has garnered significant attention due to its distinctive molecular structure and versatile applications. This compound, often referred to as a high-performance dimer, is increasingly sought after in industries ranging from advanced materials to biomedical research. Its unique dimeric configuration and stable chemical properties make it a valuable component in formulations requiring precision and reliability.

One of the key reasons behind the growing interest in Elgnica Dimer B is its role in sustainable material development. As the world shifts toward eco-friendly solutions, researchers are exploring how this compound can contribute to green chemistry initiatives. For instance, its potential use in biodegradable polymers aligns with global efforts to reduce plastic waste. Additionally, its low toxicity profile makes it a safer alternative to traditional synthetic compounds, addressing consumer concerns about health and environmental safety.

From a technical standpoint, Elgnica Dimer B exhibits remarkable thermal stability and solubility characteristics, which are critical for applications in high-temperature processes and specialty coatings. These properties have led to its adoption in industries such as aerospace and electronics, where performance under extreme conditions is paramount. Moreover, its compatibility with other organic compounds allows for tailored formulations, meeting the specific needs of diverse applications.

Another area where Elgnica Dimer B shines is in pharmaceutical research. Scientists are investigating its potential as a drug delivery enhancer due to its ability to improve the bioavailability of certain active ingredients. This has sparked discussions in online forums and academic circles, with many searching for terms like "Elgnica Dimer B in medicine" or "CAS 132210-48-1 drug applications." Such queries reflect the compound's emerging relevance in cutting-edge therapies.

For those curious about the synthesis of Elgnica Dimer B, it involves a carefully controlled catalytic process that ensures high purity and yield. This aspect is particularly appealing to manufacturers aiming for cost-effective production without compromising quality. The compound's scalability further enhances its commercial viability, making it a topic of interest for investors and industry analysts alike.

In conclusion, Elgnica Dimer B (CAS No. 132210-48-1) stands out as a multifaceted compound with applications that resonate with contemporary challenges and innovations. Whether it's advancing sustainable materials, enabling high-performance industrial solutions, or contributing to medical breakthroughs, this dimer continues to capture the imagination of researchers and industry leaders worldwide. As more studies uncover its potential, its role in shaping future technologies is set to expand even further.